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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethylene glycol monobenzyl ether, also known as 2-benzyloxyethanol, is a high-boiling point

solvent and chemical intermediate with a variety of applications in industrial and laboratory

settings. This technical guide provides a comprehensive overview of its discovery, historical

context, synthesis, and physicochemical properties. The document details the primary synthetic

route, the Williamson ether synthesis, and presents key quantitative data in a structured format.

Diagrams illustrating the synthesis pathway and a logical workflow for its preparation are also

included to meet the needs of researchers and chemical development professionals.

Introduction and Historical Context
The history of ethylene glycol monobenzyl ether is intrinsically linked to the broader

development of ethers and glycols in organic chemistry. While a singular "discovery" of this

specific molecule is not prominently documented in historical records, its synthesis and

characterization are a direct result of foundational 19th-century organic chemistry.

The parent molecule, ethylene glycol, was first synthesized in 1859 by the French chemist

Charles-Adolphe Wurtz.[1][2][3] Wurtz prepared it by the hydrolysis of ethylene diacetate.[1]
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The first industrial production of ethylene glycol did not occur until World War I, where it was

used as a coolant and a precursor for explosives.[1][3]

The synthesis of ethers was systematized even earlier with the development of the Williamson

ether synthesis by Alexander Williamson in 1850.[4] This reaction, involving an alkoxide and an

alkyl halide, provided a versatile and straightforward method for preparing both symmetrical

and asymmetrical ethers and was crucial in establishing the structural theory of ethers.[4]

The commercialization of glycol ethers as solvents began in the 1920s with the introduction of

the "Cellosolve" series of solvents by Carbide & Carbon Chemicals Corporation.[5] Ethylene

glycol monobenzyl ether, or "benzyl cellosolve," emerged as a valuable high-boiling point

solvent within this class of compounds, useful for applications requiring low volatility, such as in

lacquers, inks, and as a dye carrier in textiles.[6][7]

Physicochemical Properties
Ethylene glycol monobenzyl ether is a colorless liquid with a faint, pleasant odor.[7] It is soluble

in water and most organic solvents.[7][8] Key quantitative data for this compound are

summarized in Table 1.
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Property Value Reference(s)

Molecular Formula C₉H₁₂O₂ [8]

Molecular Weight 152.19 g/mol [7]

CAS Number 622-08-2 [8]

Appearance Colorless to light yellow liquid [6][8]

Boiling Point 256 °C at 760 mmHg [7]

Melting Point < -75 °C [7]

Density 1.071 g/mL at 25 °C [6]

Refractive Index (n²⁰/D) 1.521 - 1.523 [6][7]

Flash Point 110 °C (230 °F) - closed cup

Vapor Pressure 0.02 mmHg at 20 °C [7]

Solubility
Soluble in water, alcohol, and

ether
[7]

Synthesis and Experimental Protocols
The most common and historically significant method for the preparation of ethylene glycol

monobenzyl ether is the Williamson ether synthesis.[4] This Sₙ2 reaction involves the

nucleophilic attack of an alkoxide on a primary alkyl halide.

General Reaction Pathway
Two primary variations of the Williamson synthesis can be employed to produce ethylene glycol

monobenzyl ether:

Reaction of Benzyl Alkoxide with a Haloethanol: Benzyl alcohol is deprotonated with a strong

base to form a benzyl alkoxide, which then reacts with a 2-haloethanol (e.g., 2-

chloroethanol).

Reaction of Ethylene Glycolate with a Benzyl Halide: Ethylene glycol is deprotonated to form

an ethylene glycolate anion, which then reacts with a benzyl halide (e.g., benzyl chloride or
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benzyl bromide). This is generally the more common approach due to the higher reactivity of

benzyl halides.

The second pathway is illustrated in the diagram below.

Reactants

Intermediates

Products

Ethylene Glycol
(HOCH₂CH₂OH)

Sodium Ethylene Glycolate
(Na⁺⁻OCH₂CH₂OH)

Deprotonation

Strong Base
(e.g., NaH, NaOH)

Benzyl Halide
(C₆H₅CH₂X, X=Cl, Br)

Ethylene Glycol
Monobenzyl Ether

Sodium Halide
(NaX)

Sₙ2 Attack

Click to download full resolution via product page

Caption: Williamson Ether Synthesis for Ethylene Glycol Monobenzyl Ether.

Detailed Experimental Protocol
The following protocol is a representative example of the Williamson ether synthesis for

preparing ethylene glycol monobenzyl ether.

Materials:

Ethylene glycol

Sodium hydroxide (NaOH) or Sodium Hydride (NaH)

Benzyl chloride (C₆H₅CH₂Cl)

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1666784?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Distillation apparatus

Separatory funnel

Reaction flask with reflux condenser and magnetic stirrer

Procedure:

Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, magnetic stirrer, and nitrogen inlet, add an excess of ethylene glycol to a suitable

anhydrous solvent such as THF.

Slowly add one molar equivalent of a strong base (e.g., sodium hydride) portion-wise to the

stirred solution at 0 °C. The reaction will generate hydrogen gas if NaH is used. Allow the

mixture to stir until the evolution of gas ceases, indicating the formation of the sodium

ethylene glycolate.

Nucleophilic Substitution: To the resulting alkoxide solution, add one molar equivalent of

benzyl chloride dropwise via an addition funnel.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours (the reaction progress can be monitored by Thin Layer Chromatography).

Workup: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by slowly adding water.

Transfer the mixture to a separatory funnel and extract with diethyl ether.

Wash the combined organic layers with water and then with a saturated sodium bicarbonate

solution to remove any unreacted acidic components.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purification: The crude product is then purified by vacuum distillation to yield pure ethylene

glycol monobenzyl ether.

1. Alkoxide Formation
(Ethylene Glycol + Base in Solvent)

2. Sₙ2 Reaction
(Add Benzyl Chloride, Reflux)

Reaction Setup

3. Workup
(Quench, Extract with Ether)

After Reaction Completion

4. Washing
(Wash with H₂O and NaHCO₃)

Separation

5. Drying & Concentration
(Dry with MgSO₄, Rotovap)

Isolate Organic Layer

6. Purification
(Vacuum Distillation)

Crude Product

Pure Ethylene Glycol
Monobenzyl Ether

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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